4-Amino-3-butoxy-benzoic acid methyl ester

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: methyl 4-amino-3-butoxybenzoate
• InChI: InChI=1S/C12H17NO3/c1-3-4-7-16-11-8-9(12(14)15-2)5-6-10(11)13/h5-6,8H,3-4,7,13H2,1-2H3
• InChI Key: WGEKLALPCOZASX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=CC(=C1)C(=O)OC)N

Description

4-Amino-3-butoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-butoxy-4-nitrobenzoate (2.5 g, 9.9 mmol) in methanol (100 mL) was added an aqueous solution (50 mL) of NH4Cl (5.3 g, 99 mmol), followed by activated zinc (Aldrich, 6.5 g, 99 mmol). The reaction mixture was stirred at room temperature for 1 h. The mixture was filtered through a short pad of celite. The mixture was concentrated. The residue was partitioned between ethyl acetate and water. The organic layer was separated, and aqueous layer was extracted with ethyl acetate. The combined organic extract was washed with water, brine, dried over MgSO4, and concentrated to give 4-amino-3-butoxy-benzoic acid methyl ester as a yellow solid (1.8 g, 82%).